2-((3-benzyl-4-oxo-6-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[(3-benzyl-4-oxo-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C29H26N4O2S/c1-20-12-14-21(15-13-20)17-30-26(34)19-36-29-32-25-16-24(23-10-6-3-7-11-23)31-27(25)28(35)33(29)18-22-8-4-2-5-9-22/h2-16,31H,17-19H2,1H3,(H,30,34)
• InChI Key: KMQLOOPYZWNYBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)NC(=C3)C5=CC=CC=C5
• Molecular Formula: C29H26N4O2S
• Molecular Weight: 494.6 g/mol

Description

2-((3-benzyl-4-oxo-6-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C29H26N4O2S and its molecular weight is 494.61. The purity is usually 95%.
BenchChem offers high-quality 2-((3-benzyl-4-oxo-6-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-methylbenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-benzyl-4-oxo-6-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-methylbenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Dual Inhibition Properties

Compounds with pyrrolo[2,3-d]pyrimidine scaffolds, such as the one , have been synthesized and evaluated for their potential as antitumor agents due to their inhibitory activity against key enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS) (Gangjee et al., 2005). These enzymes are critical for DNA synthesis and repair, making their inhibitors valuable in cancer therapy.

Crystal Structure Analysis

Crystallographic studies on related compounds have shown that certain pyrrolo[2,3-d]pyrimidin-2-yl derivatives adopt specific conformations, which could be essential for their interaction with biological targets. For example, structural analysis of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide revealed a folded conformation stabilized by intramolecular hydrogen bonding, which might be relevant to the binding efficiency of similar compounds (Subasri et al., 2016).

Antitumor and Enzymatic Inhibition

The pyrrolo[2,3-d]pyrimidine scaffold is conducive to dual DHFR-TS and tumor inhibitory activity, with the potency being determined by specific substituents. This has been demonstrated in compounds designed as dual inhibitors of DHFR and TS, showing significant antitumor properties (Gangjee et al., 2000). Such research underlines the potential of structurally similar compounds in therapeutic applications, suggesting that the compound could be explored for similar biological activities.

Design and Synthesis for Antifolate Properties

Further research into classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines has shown these compounds to be potent inhibitors of DHFR, a key enzyme targeted in antitumor strategies. These findings highlight the versatility of the pyrrolo[2,3-d]pyrimidine core in the development of new antifolates with potential clinical applications (Gangjee et al., 2007).